Cas no 15096-05-6 (Phenol,2-[2-(4-methoxyphenyl)diazenyl]-4-methyl-)

• Product Name: Phenol,2-[2-(4-methoxyphenyl)diazenyl]-4-methyl-
• CAS No: 15096-05-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 185159
• PubChem ID: 139887
• Update Time: 2025-04-19

Phenol,2-[2-(4-methoxyphenyl)diazenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[2-(4-methoxyphenyl)diazenyl]-4-methyl-
• (6Z)-6-[(4-methoxyphenyl)hydrazinylidene]-4-methylcyclohexa-2,4-dien-1-one
• CHEMBL1302868
• 15096-05-6
• DTXSID501036003
• AKOS003416821
• HMS2752H20
• 2-[4-Methoxybenzeneazo]-4-methylphenol
• MLS000777311
• 4'-methoxy-2-hydroxy-5-methylazobenzene
• 2-(4-METHOXYPHENYLAZO)-4-METHYLPHENOL
• NCGC00246404-01
• SMR000413704
• 2-(4-Methoxy-phenylazo)-4-methyl-phenol
• 2-[(4-Methoxyphenyl)diazenyl]-4-methylphenol
• 2-(4-Methoxybenzeneazo)-4-methylphenol

• Inchi： 1S/C14H14N2O2/c1-10-3-8-14(17)13(9-10)16-15-11-4-6-12(18-2)7-5-11/h3-9,17H,1-2H3/b16-15+
• InChI Key： PJOMBGVJOKGTBT-FOCLMDBBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=N/C1=C(C=CC(C)=C1)O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 3.7

Experimental Properties

• Density: 1.14
• Boiling Point: 390.5°C at 760 mmHg
• Flash Point: 190°C
• Refractive Index: 1.572
• PSA: 50.69